7-ethoxy-N-(2-methyl-1,3-dioxoisoindolin-5-yl)benzofuran-2-carboxamide

• IUPAC Name: 7-ethoxy-N-(2-methyl-1,3-dioxoisoindol-5-yl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C20H16N2O5/c1-3-26-15-6-4-5-11-9-16(27-17(11)15)18(23)21-12-7-8-13-14(10-12)20(25)22(2)19(13)24/h4-10H,3H2,1-2H3,(H,21,23)
• InChI Key: GLDMKRRYIWOHFR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC2=C1OC(=C2)C(=O)NC3=CC4=C(C=C3)C(=O)N(C4=O)C
• Molecular Formula: C20H16N2O5
• Molecular Weight: 364.4 g/mol

Description

Benzofuran and its derivatives are found to be suitable structures, existing widely in natural products and unnatural compounds with a wide range of biological and pharmacological applications. They have been used in the treatment of skin diseases such as cancer or psoriasis. Isoindoline-1,3-dione, another component of the molecule, is a core structure of various biologically active natural medicines and synthetic chemical raw materials.

Synthesis Analysis

The synthesis of benzofuran derivatives has been a topic of interest in recent years. A complex benzofuran derivative is constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds.

Molecular Structure Analysis

Benzofuran is a heterocyclic compound that consists of fused benzene and furan rings. Isoindoline-1,3-dione is a bicyclic compound that consists of a six-membered ring fused with a five-membered ring, two of which are carbonyl groups.

Scientific Research Applications

Anticancer Activity

• Research Findings : A study synthesized and evaluated novel isoindoline-1,3-dione derivatives against blood cancer using K562 and Raji cell lines. Among these, 2-(4-(2-bromoacetyl)phenyl)isoindoline-1,3-dione showed significant inhibitory effects on cancer cell viability. .

Anti-Inflammatory and Analgesic Properties

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Organic Synthesis Intermediate

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Antifungal and Antibacterial Activities

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Prostate Tumor Treatment

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Thalidomide Analogue for TNF-α Inhibition

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Future Directions

Benzofuran and its derivatives have attracted considerable attention in the fields of drug invention and development. There is a need to collect the latest information in this promising area to pave the way for future research. The unique structural features of benzofuran and its wide array of biological activities make it a privileged structure in the field of drug discovery.